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Compound of Interest

Methyl 4-oxotetrahydro-2H-pyran-
Compound Name:
3-carboxylate

Cat. No.: B174112

Technical Support Center: Methyl 4-oxotetrahydro-
2H-pyran-3-carboxylate

This guide provides essential safety information, handling procedures, and disposal guidelines
for Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate. It is intended for researchers, scientists,
and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Methyl 4-oxotetrahydro-2H-pyran-3-
carboxylate?

Al: Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate is a hazardous substance. The primary
hazards include:

Harmful if swallowed (H302).[1]

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

Harmful if inhaled (H332).[1]
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e May cause respiratory irritation (H335).[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: Appropriate PPE must be worn to minimize exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[2][3]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is
recommended.[2]

e Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, a
respirator with an appropriate filter is necessary.

Q3: What are the proper storage conditions for Methyl 4-oxotetrahydro-2H-pyran-3-
carboxylate?

A3: The compound should be stored in an inert atmosphere at a temperature between 2-8°C.
[1] The container should be kept tightly closed in a dry and well-ventilated place.[2] It should be
stored away from heat and sources of ignition.[2]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately clear the area of personnel and move upwind.[3] Avoid
breathing vapors.[3] Contain and absorb the spill with an inert material such as sand, earth, or
vermiculite.[3] Place the absorbed material into a suitable, labeled container for waste disposal.
[3] After cleanup, decontaminate and launder all protective clothing and equipment before
storing and re-using.[3]

Q5: How do | properly dispose of waste containing this chemical?

A5: All waste material must be disposed of in accordance with national and local regulations.[2]
Dispose of the contents/container to an approved waste disposal plant.[2] Do not mix with other
waste.[2] Handle uncleaned containers as you would the product itself.[2]
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Troubleshooting Guide

Issue

Possible Cause

Solution

Eye or Skin Irritation

Direct contact with the

chemical.

Eyes: Immediately rinse with
plenty of water for several
minutes, removing contact
lenses if present and easy to
do. Continue rinsing.[3][4] If
irritation persists, seek medical
attention.[3][4] Skin: Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[2]

Inhalation Exposure

Inadequate ventilation or

handling outside a fume hood.

Move the affected person to
fresh air. If they feel unwell,

call a poison center or doctor.

[5]

Accidental Ingestion

Improper handling or personal

hygiene practices.

If swallowed, make the victim
drink water (two glasses at
most).[2] Seek immediate

medical attention.

: _ :

Property Value Source
Physical Form Liquid [1]
Storage Temperature 2-8°C [1]
Boiling Point 166 - 166.5 °C [2]
Density 1.084 g/cm? at 25 °C [2]

Experimental Protocols

Protocol for Handling and Use:
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» Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
chemical fume hood. Have all necessary PPE on and a spill kit readily accessible.

e Dispensing: Use only non-sparking tools.[2] Ground/bond the container and receiving
equipment to prevent static discharge.[2]

e Procedure: When performing reactions, add the chemical slowly to the reaction vessel to
control any potential exothermic reactions. Keep the container tightly closed when not in use.

[2]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Clean the
work area and any equipment used.

Protocol for Spill Neutralization and Cleanup:

o Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

e Containment: Use an inert absorbent material like sand, earth, or vermiculite to contain the
spill.[3]

o Collection: Carefully collect the absorbed material into a labeled, sealable container for
hazardous waste.[3]

o Decontamination: Clean the spill area with a suitable decontamination solution.

» Disposal: Dispose of the waste container according to institutional and local regulations for
hazardous chemical waste.[2]

Preparation Handling Post-Handling Waste Disposal
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Caption: General workflow for handling Methyl 4-oxotetrahydro-2H-pyran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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